Cas no 22773-15-5 (N-phenylbenzo[g]quinolin-4-amine)
22773-15-5 structure
Product Name:N-phenylbenzo[g]quinolin-4-amine
CAS No:22773-15-5
MF:C19H14N2
MW:270.327864170074
CID:1414622
PubChem ID:185511
Update Time:2025-04-20
N-phenylbenzo[g]quinolin-4-amine Chemical and Physical Properties
Names and Identifiers
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- N-phenylbenzo[g]quinolin-4-amine
- N-Phenylbenzo[g]quinolin-4(1H)-imine
- 4-anilinobenzo[g]quinoline
- 22773-15-5
- Benzo(g)quinolin-4-amine, N-phenyl-
- DTXSID90945451
-
- Inchi: 1S/C19H14N2/c1-2-8-16(9-3-1)21-18-10-11-20-19-13-15-7-5-4-6-14(15)12-17(18)19/h1-13H,(H,20,21)
- InChI Key: ONHSJRGGEDDLRS-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)C1C=CN=C2C=C3C=CC=CC3=CC2=1
Computed Properties
- Exact Mass: 270.11582
- Monoisotopic Mass: 270.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- PSA: 24.92
N-phenylbenzo[g]quinolin-4-amine Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
22773-15-5 (N-phenylbenzo[g]quinolin-4-amine) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
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